Cas no 769-86-8 (2-Methylazulene)

2-Methylazulene structure
2-Methylazulene structure
Product Name:2-Methylazulene
CAS No:769-86-8
MF:C11H10
MW:142.197103023529
CID:536941
PubChem ID:11126379
Update Time:2025-04-19

2-Methylazulene Chemical and Physical Properties

Names and Identifiers

    • 2-Methylazulene
    • Azulene, 2-methyl-
    • 2-Methyl-azulen
    • 2-methyl-azulene
    • AK-79879
    • ANW-68310
    • CTK2G7080
    • KB-69039
    • 769-86-8
    • ZRCFBHGCJAIXIH-UHFFFAOYSA-N
    • DTXSID70456070
    • 2-methyl azulene
    • AKOS016007195
    • MDL: MFCD18072911
    • Inchi: 1S/C11H10/c1-9-7-10-5-3-2-4-6-11(10)8-9/h2-8H,1H3
    • InChI Key: ZRCFBHGCJAIXIH-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=CC1=CC(C)=C2

Computed Properties

  • Exact Mass: 142.0783
  • Monoisotopic Mass: 142.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.016
  • Melting Point: 47-48 ºC
  • Boiling Point: 243 ºC
  • Flash Point: 94 ºC
  • PSA: 0

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